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Compound of Interest

3-Ethyl-5-methyl-2-vinylpyrazine-
d3

cat. No.: B12376397

Compound Name:

This in-depth technical guide is intended for researchers, scientists, and professionals in drug
development. It provides comprehensive information on the commercial sourcing, purchasing,
and technical data of 3-Ethyl-5-methyl-2-vinylpyrazine-d3.

Introduction

3-Ethyl-5-methyl-2-vinylpyrazine-d3 is the deuterated form of 3-Ethyl-5-methyl-2-
vinylpyrazine, a member of the pyrazine class of organic compounds. Due to the incorporation
of stable deuterium isotopes, this compound serves as an excellent internal standard for
guantitative analysis, particularly in mass spectrometry-based studies such as
pharmacokinetics and metabolomics. The use of a deuterated standard allows for precise and
accurate quantification of the non-deuterated analyte in complex biological matrices.

Commercial Suppliers and Purchasing

Currently, 3-Ethyl-5-methyl-2-vinylpyrazine-d3 is a specialized chemical. The primary
identified commercial supplier is MedChemExpress (MCE).
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. Catalog
Supplier Product Name
Number

Purity Availability

3-Ethyl-5-methyl-
2-vinylpyrazine- HY-W708953S
d3

MedChemExpres
s (MCE)

In Stock

Note: Researchers are advised to contact the supplier directly for the most current pricing,

availability, and to request a certificate of analysis.

Physicochemical Properties

Below is a summary of the key physicochemical properties for both the deuterated and non-

deuterated forms of the compound.

3-Ethyl-5-methyl-2-

3-Ethyl-5-methyl-2-

Property . . . .
vinylpyrazine-d3 vinylpyrazine

Molecular Formula CoHoD3N2 CoH12N2[1]

Molecular Weight 151.22 g/mol 148.20 g/mol [1]

CAS Number Not available 181589-32-2[1]

Appearance Solid Not available

Boiling Point Not available 202-203 °C at 760 mmHg[1]
CCC1=NC(C([2H])([2H])

SMILES CCC1=NC(C)=CN=C1C=C
[2H])=CN=C1C=C
INChl=1S/C9H12N2/c1-4-8- INChl=1S/C9H12N2/c1-4-8-

InChl 9(5-2)11-7(3)6-10- 9(5-2)11-7(3)6-10-

8/h4,6H,1,5H2,2-3H3/i3D3

8/h4,6H,1,5H2,2-3H3

Experimental Protocols

While a specific synthesis protocol for 3-Ethyl-5-methyl-2-vinylpyrazine-d3 is not publicly

available, a general method for the synthesis of deuterated alkylpyrazines can be adapted. The
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following is a representative, detailed methodology based on established chemical principles
for such syntheses.

Objective: To synthesize 3-Ethyl-5-methyl-2-vinylpyrazine-d3 for use as an internal standard.

Materials:

2,5-Dimethylpyrazine

o Ethyllithium

o Deuterated methyl iodide (CDsl)

e Vinylmagnesium bromide

o Palladium catalyst (e.g., Pd(PPhs)a)

e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride (NH4Cl)

o Saturated aqueous sodium bicarbonate (NaHCOs)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)

Methodology:

e Lithiation of 2,5-Dimethylpyrazine:

o In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or
nitrogen), dissolve 2,5-dimethylpyrazine in anhydrous THF.

o Cool the solution to -78 °C using a dry ice/acetone bath.
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o Slowly add a solution of ethyllithium in a suitable solvent (e.g., cyclohexane/hexane)
dropwise to the reaction mixture.

o Stir the mixture at -78 °C for 1 hour.

o Deuteromethylation:

o To the cooled solution, add deuterated methyl iodide (CDsl) dropwise.

o Allow the reaction to slowly warm to room temperature and stir overnight.

o Work-up and Isolation of Intermediate:

o Quench the reaction by the slow addition of saturated aqueous NHa4Cl.

o Extract the aqueous layer with diethyl ether (3x).

o Combine the organic layers, wash with saturated agueous NaHCOs and brine.

o Dry the organic layer over anhydrous MgSQea, filter, and concentrate under reduced
pressure.

o Purify the crude product by silica gel column chromatography to yield 2-ethyl-5-methyl-3-
(trideuteriomethyl)pyrazine.

 Vinylation:

o In a separate flame-dried flask under an inert atmosphere, dissolve the deuterated
intermediate and a palladium catalyst in anhydrous THF.

o Add vinylmagnesium bromide solution dropwise at room temperature.

o Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

» Final Work-up and Purification:

o Cool the reaction to room temperature and quench with saturated aqueous NHaCl.
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[e]

Extract the aqueous layer with diethyl ether (3x).

o

Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.

[¢]

Filter and concentrate under reduced pressure.

[¢]

Purify the final product, 3-Ethyl-5-methyl-2-vinylpyrazine-d3, by silica gel column
chromatography.

Characterization:

» Confirm the structure and isotopic enrichment of the final product using Nuclear Magnetic
Resonance (*H-NMR, 2H-NMR, 8C-NMR) and High-Resolution Mass Spectrometry (HRMS).

Applications in Research

The primary application of 3-Ethyl-5-methyl-2-vinylpyrazine-d3 is as an internal standard in
guantitative analytical methods, most notably in conjunction with Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workflow for Quantitative Analysis using Deuterated Internal Standard:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12376397?utm_src=pdf-body
https://www.benchchem.com/product/b12376397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Biological Sample (e.g., Plasma, Urine) Analyte Extraction

Spike with 3-Ethyl-5-methyl-2-vinylpyrazine-d3 GC or LC Separation Mass Spectrometry Detection

Calculate Peak Area Ratio (Analyte / Internal Standard) Concentration Determination via Calibration Curve

Quantification of Analyte

Analyte (3-Ethyl-5-methyl-2-vinylpyrazine) Internal Standard (d3-variant)

Sample Preparation & Instrumental Analysis

Analyte MS Response Internal Standard MS@
Response Ratio (Analyte/IS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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